O-(3-(4-nitrophenyl)-4-oxo-4H-chromen-7-yl) dimethylcarbamothioate

• IUPAC Name: O-[3-(4-nitrophenyl)-4-oxochromen-7-yl] N,N-dimethylcarbamothioate
• InChI: InChI=1S/C18H14N2O5S/c1-19(2)18(26)25-13-7-8-14-16(9-13)24-10-15(17(14)21)11-3-5-12(6-4-11)20(22)23/h3-10H,1-2H3
• InChI Key: XOQCVWWFGSFNDI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=S)OC1=CC2=C(C=C1)C(=O)C(=CO2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H14N2O5S
• Molecular Weight: 370.4 g/mol

Description

The compound is a derivative of chromen-7-yl and contains a nitrophenyl group, an oxo group, and a dimethylcarbamothioate group. These groups could potentially confer interesting chemical and biological properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups. The chromen-7-yl ring, the nitrophenyl group, and the dimethylcarbamothioate group would all contribute to the overall structure.

Chemical Reactions Analysis

The nitrophenyl group in the compound could potentially undergo reduction reactions. The carbamothioate group might also participate in various reactions depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the nitrophenyl group could contribute to the compound’s reactivity, and the carbamothioate group could influence its polarity.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anticancer Properties : Researchers explore the potential of this compound as an anticancer agent. .
• .

Photophysics and Optoelectronics

• .

Environmental Chemistry

• .
• .

Materials Science

• .

Biochemical Studies

• .

Agricultural Applications

• .

Mechanism of Action

Target of Action

Many compounds with a nitrophenyl group, such as 4’-nitrophenyl-3i-thiolaminaritrioside , are known to interact with various biological targets. The specific target would depend on the exact structure of the compound and its functional groups.

Mode of Action

The mode of action would depend on the specific biological target of the compound. For example, some nitrophenyl compounds act as inhibitors for certain enzymes .

Biochemical Pathways

The affected biochemical pathways would depend on the specific biological target and the mode of action of the compound. For instance, indole derivatives, which share some structural similarities with the given compound, are known to affect a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Pharmacokinetics

Similar compounds, such as o,o-dimethyl o-(3-methyl-4-nitrophenyl) phosphorothioate, have been studied .

Result of Action

The molecular and cellular effects would depend on the specific biological target and the mode of action of the compound. For example, some nitrophenyl compounds can cause changes in enzyme activity, leading to various downstream effects .

Action Environment

The action, efficacy, and stability of the compound can be influenced by various environmental factors, such as temperature, pH, and the presence of other compounds. For example, the catalytic reduction of 4-nitrophenol by nanostructured materials, a reaction related to similar compounds, is known to be affected by various parameters .